N-(2-(3-((2-(azepan-1-yl)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-chlorobenzamide

• IUPAC Name: N-[2-[3-[2-(azepan-1-yl)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-chlorobenzamide
• InChI: InChI=1S/C25H28ClN3O2S/c26-20-11-9-19(10-12-20)25(31)27-13-16-29-17-23(21-7-3-4-8-22(21)29)32-18-24(30)28-14-5-1-2-6-15-28/h3-4,7-12,17H,1-2,5-6,13-16,18H2,(H,27,31)
• InChI Key: GJQNVRNFAKMOIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H28ClN3O2S
• Molecular Weight: 470.0 g/mol

Description

N-(2-(3-((2-(azepan-1-yl)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C25H28ClN3O2S and its molecular weight is 470.03. The purity is usually 95%.
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Scientific Research Applications

Serotonin-3 (5-HT3) Receptor Antagonism

• A study developed a series of 2-alkoxy-4-amino-5-chlorobenzamide derivatives, including compounds with structures similar to the compound . These derivatives showed potent 5-HT3 receptor antagonistic activity, suggesting potential applications in neuropsychiatric disorder treatments (Harada et al., 1995).

Herbicidal Activity

• Research on similar benzamide derivatives highlighted their potential as herbicides, particularly for controlling annual and perennial grasses in agricultural contexts (Viste et al., 1970).

Photophysical Properties

• A study on a new 4-aza-indole derivative demonstrated reverse solvatochromism behavior depending on solvent polarity, suggesting potential use in bio- or analytical sensors and optoelectronic devices (Bozkurt & Doğan, 2018).

Enantioselective Amine α-Functionalization

• Research on the enantioselective α-C–H coupling of amines, including azepanes (a structural feature of the compound ), emphasized the significance in drug discovery and development of bioactive compounds (Jain et al., 2016).

Urease Inhibitors

• Indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, which may share structural similarities with the compound , were shown to be potent urease inhibitors, offering therapeutic potential in drug design (Nazir et al., 2018).